Cas no 1214367-61-9 (2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene)

• Product Name: 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene
• CAS No: 1214367-61-9
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998111
• PubChem ID: 46314534
• Update Time: 2025-05-20

2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3'-difluoro-4-(trifluoromethyl)biphenyl
• 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C13H7F5/c14-10-3-1-2-8(6-10)11-5-4-9(7-12(11)15)13(16,17)18/h1-7H
• InChI Key： ZKIMQIQSKVIWRL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene

2-Fluoro-1-(3-Fluorophenyl)-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene (CAS No: 1214367-61-9) is a highly fluorinated aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its unique substitution pattern, has garnered attention in recent years due to its intriguing electronic properties and structural versatility. The presence of multiple fluorine atoms, particularly in the trifluoromethyl group, imparts distinct reactivity and stability, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The trifluoromethyl group (-CF3), a key feature of this compound, is known for its electron-withdrawing nature, which can significantly influence the electronic properties of the aromatic ring. This characteristic makes 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene an attractive candidate for designing bioactive molecules with enhanced pharmacokinetic profiles. Researchers have explored its potential as a building block for constructing complex heterocycles and scaffolds in medicinal chemistry.

In terms of synthesis, 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene can be prepared through various routes, including Friedel-Crafts acylation followed by fluorination or through coupling reactions involving aryl halides. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group compatibility. Recent advancements in catalytic methods, such as palladium-catalyzed cross-couplings, have provided more efficient and environmentally friendly routes to this compound.

The structural uniqueness of 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene lies in its combination of electron-donating and electron-withdrawing groups on the aromatic ring. The fluorine atoms at positions 2 and 3 introduce steric hindrance and electronic effects that can modulate the reactivity of the molecule during various chemical transformations. This balance between steric and electronic effects makes it a versatile platform for exploring new reactivity patterns in organic synthesis.

From an applications perspective, 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene has shown promise in several areas. In drug discovery, its fluorinated substituents can enhance lipophilicity and improve absorption profiles, making it a valuable intermediate for developing small-molecule therapeutics. Additionally, its stability under harsh reaction conditions makes it suitable for use in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

In materials science, the compound's aromaticity and substituent effects make it a potential candidate for designing advanced materials with tailored electronic properties. Researchers have investigated its use in constructing functional polymers and organic semiconductors, where the trifluoromethyl group can influence charge transport properties.

Recent research has also focused on understanding the photophysical properties of 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene, particularly its fluorescence behavior under different conditions. Studies suggest that the compound exhibits interesting emission characteristics due to its rigid aromatic framework and fluorine-induced conjugation effects. These findings open up new possibilities for its application in optoelectronic devices and sensors.

In conclusion, 2-fluoro-1-(3-fluorophenyl)-4-(trifluoromethyl)benzene (CAS No: 1214367-61-9) is a multifaceted compound with significant potential across diverse fields. Its unique combination of substituent effects, synthetic accessibility, and versatile applications positions it as an important molecule in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.